Cas no 1546996-89-7 (5-bromo-3-propyl-2,3-dihydro-1H-indole)

• Product Name: 5-bromo-3-propyl-2,3-dihydro-1H-indole
• CAS No: 1546996-89-7
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• MDL: MFCD30499948
• CID: 5219750
• PubChem ID: 83960290
• Update Time: 2025-05-20

5-bromo-3-propyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• CID 83960290
• 1H-Indole, 5-bromo-2,3-dihydro-3-propyl-
• 5-bromo-3-propyl-2,3-dihydro-1H-indole

• MDL： MFCD30499948
• Inchi： 1S/C11H14BrN/c1-2-3-8-7-13-11-5-4-9(12)6-10(8)11/h4-6,8,13H,2-3,7H2,1H3
• InChI Key： KMMZZLYDFTXCHE-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Br)C=C2)C(CCC)C1

Experimental Properties

• Density: 1.299±0.06 g/cm3(Predicted)
• Boiling Point: 284.8±39.0 °C(Predicted)
• pka: 4.40±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 5-bromo-3-propyl-2,3-dihydro-1H-indole

5-Bromo-3-propyl-2,3-dihydro-1H-indole: A Comprehensive Overview

The compound with CAS No 1546996-89-7, known as 5-bromo-3-propyl-2,3-dihydro-1H-indole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the indole family, which is renowned for its diverse biological activities and structural versatility. The indole core of this molecule serves as a scaffold for various functional groups, making it a valuable compound in drug discovery and material science.

5-Bromo-3-propyl-2,3-dihydro-1H-indole is characterized by its unique substitution pattern. The bromine atom at the 5-position and the propyl group at the 3-position contribute to its distinct chemical properties. Recent studies have highlighted the importance of such substitution patterns in modulating the molecule's reactivity and bioavailability. For instance, the bromine substituent can act as an electron-withdrawing group, influencing the molecule's electronic properties and potentially enhancing its pharmacokinetic profile.

The synthesis of 5-bromo-3-propyl-2,3-dihydro-1H-indole involves a series of well-established organic reactions. Typically, it is prepared through a combination of Friedel-Crafts alkylation and bromination reactions. Researchers have optimized these methods to achieve high yields and purity, ensuring that the compound is readily available for further studies. The development of scalable synthesis routes has been a focal point in recent research, driven by the increasing demand for this compound in both academic and industrial settings.

In terms of applications, 5-bromo-3-propyl-2,3-dihydro-1H-indole has shown promise in various areas. One of its most notable uses is in drug discovery, where it serves as a lead compound for developing novel therapeutics. Its indole core is known to interact with various biological targets, including G-protein coupled receptors (GPCRs) and kinases. Recent studies have demonstrated its potential as an antagonist for certain GPCR subtypes, making it a valuable tool in the development of treatments for conditions such as hypertension and inflammation.

Beyond pharmacology, 5-bromo-3-propyl-2,3-dihydro-1H-indole has also found applications in materials science. Its aromaticity and substituent effects make it an attractive candidate for use in organic electronics. Researchers have explored its potential as a component in organic semiconductors and light-emitting diodes (OLEDs). The molecule's ability to undergo post-synthetic modifications further enhances its versatility in these applications.

Recent advancements in computational chemistry have provided deeper insights into the properties of 5-bromo-3-propyl-2,3-dihydro-1H-indole. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns at an unprecedented level of detail. These findings have been instrumental in guiding experimental efforts to optimize its synthesis and application.

In conclusion, 5-bromo-3-propyl-cas no 1546996 89 7 is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, coupled with advancements in synthesis and application techniques, positions it as a key player in future research endeavors. As ongoing studies continue to uncover new facets of this molecule's capabilities, it is poised to make even greater contributions to the fields of chemistry and pharmacology.